N-(2-methylbenzyl)-2-thiophenesulfonamide
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Description
“N-(2-methylbenzyl)-2-thiophenesulfonamide” is a complex organic compound. It likely contains a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), a sulfonamide group (a sulfur atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom), and a 2-methylbenzyl group (a benzene ring with a methyl group and a CH2 group attached) .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds have been synthesized through various methods. For instance, thiosemicarbazones, which also contain a sulfur-nitrogen bond, have been synthesized from the condensation reaction between salicylaldehyde and differently substituted thiosemicarbazides .Molecular Structure Analysis
The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. For instance, a similar compound, “N-(2-Methylbenzyl)ethanamine”, has a molecular formula of C10H15N .Chemical Reactions Analysis
The chemical reactions of “this compound” would likely depend on the specific conditions and reagents used. In general, compounds with similar structures have been known to undergo various reactions. For example, alkylbenzenes, which contain a benzyl group, can undergo oxidation at the benzylic position .Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-aminothiazole derivatives, have been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines .
Mode of Action
It’s worth noting that similar compounds, like 2-aminothiazole derivatives, have shown to interact with their targets and cause changes that lead to their anticancer effects .
Biochemical Pathways
Compounds with similar structures have been found to affect various biochemical pathways leading to their observed biological activities .
Pharmacokinetics
Similar compounds have been found to undergo various metabolic transformations, which could potentially impact their bioavailability .
Result of Action
Similar compounds have been found to exhibit various biological activities, including anticancer effects .
Properties
IUPAC Name |
N-[(2-methylphenyl)methyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S2/c1-10-5-2-3-6-11(10)9-13-17(14,15)12-7-4-8-16-12/h2-8,13H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDHWMQBQPGHTBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNS(=O)(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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